4-Cyclopropoxy-2-nitrobenzonitrile

• Molecular Formula: C10H8N2O3
• Molecular Weight: 204.18 g/mol
• SMILES: C1CC1OC2=CC(=C(C=C2)C#N)[N+](=O)[O-]
• InChI: InChI=1S/C10H8N2O3/c11-6-7-1-2-9(15-8-3-4-8)5-10(7)12(13)14/h1-2,5,8H,3-4H2
• InChIKey: CNVGSVUCVMUAFB-UHFFFAOYSA-N

4-Cyclopropoxy-2-nitrobenzonitrile CAS 1243350-93-7: Core Chemical Identity and Procurement Baseline

4-Cyclopropoxy-2-nitrobenzonitrile (CAS 1243350-93-7) is a disubstituted nitrobenzonitrile building block with molecular formula C₁₀H₈N₂O₃ and molecular weight 204.18 g/mol, featuring a cyclopropoxy group at the 4-position and a nitro group at the 2-position on the benzonitrile core . The compound belongs to the class of aryloxypropanonitrile precursors and nitroaromatic intermediates. Its SMILES notation (N#Cc1ccc(OC2CC2)cc1[N+](=O)[O-]) confirms the ortho relationship between the nitrile and nitro substituents, which is the defining structural feature distinguishing it from its regioisomeric analogs .

1 Ortho-nitro-nitrile regiochemistry for reductive cyclization routes

2 Cyclopropoxy ether supports conformational constraint exploration

3 Dual-handle scaffold for heterocycle library synthesis

Why 4-Cyclopropoxy-2-nitrobenzonitrile Cannot Be Replaced by Common Nitrobenzonitrile Analogs

Regioisomeric substitution on the benzonitrile scaffold produces fundamentally different electronic landscapes that govern reactivity, downstream derivatization outcomes, and potential biological target engagement . In 4-cyclopropoxy-2-nitrobenzonitrile, the nitro group sits ortho to the nitrile, creating a strong electron-deficient aryl ring susceptible to regiospecific nucleophilic aromatic substitution (SNAr) at positions distinct from its isomers . The 4-cyclopropoxy-3-nitrobenzonitrile isomer (CAS 1243405-67-5) places the nitro meta to the nitrile, resulting in a markedly different electrophilic reactivity profile , while the 2-cyclopropoxy-4-nitrobenzonitrile isomer (CAS 1243479-29-9) swaps the positions of the cyclopropoxy and nitro groups entirely, altering both steric and electronic parameters . Generic substitution without considering these regiochemical differences risks synthetic failure, impurity profiles, or loss of desired pharmacological activity in target molecule synthesis.

Regiochemistry

Ortho-nitro activation for SNAr and reductive cyclization

Meta-nitro isomer (CAS 1243405-67-5) alters electrophilic reactivity and blocks direct cyclization

Ether motif

Cyclopropoxy restricts rotation and may influence metabolic stability

Methoxy/ethoxy analogs lack conformational constraint and exhibit different CYP liability profiles

Nitro handle

Nitro group provides essential reduction handle for amine diversification

4-Cyclopropoxybenzonitrile lacks nitro functionality, preventing heterocycle formation via this route

Quantitative Differentiation Evidence for 4-Cyclopropoxy-2-nitrobenzonitrile Against Closest Analogs

Regioisomeric Identity: Ortho-Nitro/Cyclopropoxy-Para Substitution Defines a Unique Electrophilic Scaffold

4-Cyclopropoxy-2-nitrobenzonitrile places the nitro group ortho to the nitrile and the cyclopropoxy group para to the nitrile. This regiochemistry is unique among commercially indexed C₁₀H₈N₂O₃ nitrobenzonitrile isomers . The closest regioisomer, 4-cyclopropoxy-3-nitrobenzonitrile (CAS 1243405-67-5), positions the nitro group meta to the nitrile, substantially reducing the electron-withdrawing conjugation effect on the nitrile carbon . The 2-cyclopropoxy-4-nitrobenzonitrile isomer (CAS 1243479-29-9) places the electron-donating cyclopropoxy group ortho to the nitrile rather than para, altering the ring's nucleophilic character at the position para to the nitro group . The un-nitrated analog 4-cyclopropoxybenzonitrile (CAS 223690-05-9) lacks the nitro group entirely, eliminating the key functional handle for nitro reduction and subsequent amine-based diversification .

Regioisomeric Identity

Class-level

Ortho-nitro vs. meta-nitro arrangement yields distinct SNAr preferred sites

Supports regioselective synthetic planning

No head-to-head reactivity data available

Evidence Dimension	Regiochemical substitution pattern (nitro position relative to nitrile)
Target Compound Data	Nitro at 2-position (ortho to CN); cyclopropoxy at 4-position (para to CN). SMILES: N#Cc1ccc(OC2CC2)cc1[N+](=O)[O-]
Comparator Or Baseline	4-Cyclopropoxy-3-nitrobenzonitrile: nitro at 3-position (meta to CN). 2-Cyclopropoxy-4-nitrobenzonitrile: nitro at 4-position, cyclopropoxy at 2-position. 4-Cyclopropoxybenzonitrile: no nitro group.
Quantified Difference	Distinct regiochemistry leads to different preferred sites for nucleophilic aromatic substitution; ortho-nitro activation of the nitrile-bearing ring enables unique synthetic pathways (e.g., reductive cyclization to benzimidazoles). No direct quantitative reactivity data available in public domain for head-to-head comparison.
Conditions	Structural comparison based on SMILES notation and IUPAC nomenclature per CAS registry records.

Why This Matters

Procurement of the correct regioisomer is critical for synthetic routes that depend on the ortho-nitro-nitrile arrangement for regioselective SNAr or reductive cyclization chemistry, where the wrong isomer would yield entirely different products.

Cyclopropoxy Group Imparts Distinct Conformational Constraint and Metabolic Stability Relative to Alkoxy Analogs

The cyclopropoxy substituent in 4-cyclopropoxy-2-nitrobenzonitrile introduces a conformationally restricted, small-ring ether motif that distinguishes it from common alkoxy (methoxy, ethoxy) analogs frequently employed in medicinal chemistry . Cyclopropyl ethers are known in the medicinal chemistry literature to exhibit altered metabolic stability compared to linear alkyl ethers due to the cyclopropyl ring's resistance to cytochrome P450-mediated O-dealkylation, though direct experimental stability data for this specific compound are not publicly available [1]. The cyclopropoxy group also reduces rotational degrees of freedom (only 1 rotatable bond beyond the ring vs. 2 for ethoxy), potentially enhancing binding entropy in target engagement.

Conformational Constraint

Class-level

Cyclopropoxy restricts rotation vs. linear alkoxy; trend toward improved metabolic stability reported in drug discovery literature

May support lead optimization for metabolic soft spots

Direct stability data not available for this compound

Evidence Dimension	Metabolic stability and conformational constraint (cyclopropoxy vs. linear alkoxy)
Target Compound Data	Cyclopropoxy at 4-position; molecular weight 204.18; 1 rotatable bond in ether side chain.
Comparator Or Baseline	Hypothetical 4-methoxy-2-nitrobenzonitrile or 4-ethoxy-2-nitrobenzonitrile analogs (no specific CAS-identified comparators with matching nitro/nitrile substitution retrieved).
Quantified Difference	No direct experimental half-life or intrinsic clearance data available for this compound in public domain. Class-level literature indicates cyclopropyl ethers generally exhibit improved metabolic stability over methyl/ethyl ethers (trend-level evidence, not compound-specific quantification).
Conditions	Class-level inference from medicinal chemistry literature on cyclopropyl-containing drug candidates.

Why This Matters

For procurement decisions in drug discovery programs, the cyclopropoxy motif may offer differentiated pharmacokinetic properties compared to simpler alkoxy analogs, justifying its selection as a key building block for lead optimization where metabolic soft spots need to be addressed.

• [1] Talele, T. T. (2016). The 'Cyclopropyl Fragment' in Drug Discovery: A Versatile Motif for Modulating Pharmacokinetic and Pharmacodynamic Properties. Journal of Medicinal Chemistry, 59(19), 8712-8756. View Source

Nitro Group Position Determines Regioselectivity in Reductive Cyclization and Heterocycle Formation

The ortho-nitrobenzonitrile motif present in 4-cyclopropoxy-2-nitrobenzonitrile is a privileged precursor for reductive cyclization to benzimidazoles and quinazolines, two heterocyclic scaffolds of high pharmaceutical relevance . In this compound, reduction of the nitro group to an amine generates 2-amino-4-cyclopropoxybenzonitrile, which can undergo intramolecular cyclization with the ortho-nitrile to form heterocycles . The 4-cyclopropoxy-3-nitrobenzonitrile isomer (nitro meta to nitrile) cannot undergo the same direct reductive cyclization, instead requiring alternative multistep routes to achieve similar heterocyclic products . The un-nitrated 4-cyclopropoxybenzonitrile lacks this synthetic handle entirely .

Reductive Cyclization

Class-level

Ortho-nitro-nitrile enables direct two-step benzimidazole synthesis; meta isomer requires multistep alternative

Enables efficient heterocycle library synthesis

Yield data not available for specific compound

Evidence Dimension	Capability for direct reductive cyclization to benzimidazole/quinazoline scaffolds
Target Compound Data	Nitro ortho to nitrile enables one-pot reductive cyclization pathway. SMILES: N#Cc1ccc(OC2CC2)cc1[N+](=O)[O-].
Comparator Or Baseline	4-Cyclopropoxy-3-nitrobenzonitrile: nitro meta to nitrile, precluding direct ortho-cyclization. 4-Cyclopropoxybenzonitrile: no nitro group, no amine handle after reduction.
Quantified Difference	Binary functional capability: present (target compound) vs. absent (meta-nitro and non-nitro comparators). No yield data available for this specific compound.
Conditions	Structural inference based on well-established ortho-nitrobenzonitrile reductive cyclization chemistry (class-level knowledge).

Why This Matters

For medicinal chemistry teams synthesizing benzimidazole- or quinazoline-based libraries, 4-cyclopropoxy-2-nitrobenzonitrile offers a direct two-step entry (nitro reduction → cyclization) that is unavailable from the regioisomeric or non-nitrated analogs, reducing synthetic step count and improving overall efficiency.

Proven Application Scenarios for 4-Cyclopropoxy-2-nitrobenzonitrile in Scientific and Industrial Settings

Synthesis of 4-Cyclopropoxy-Substituted Benzimidazoles via Ortho-Nitro Reductive Cyclization

The ortho-nitro-nitrile arrangement in 4-cyclopropoxy-2-nitrobenzonitrile makes it a direct precursor for benzimidazole synthesis. Catalytic hydrogenation or metal-mediated reduction of the nitro group to the corresponding 2-amino-4-cyclopropoxybenzonitrile , followed by acid- or base-catalyzed cyclization, yields 5-cyclopropoxy-1H-benzo[d]imidazole derivatives. This two-step sequence is unavailable from the 3-nitro regioisomer, which would require additional protection/deprotection steps to achieve the same heterocyclic core .

Building Block for Kinase Inhibitor Scaffolds Requiring Cyclopropoxy Ether Motifs

Cyclopropyl ethers are increasingly employed in kinase inhibitor design to fill hydrophobic pockets while maintaining metabolic stability [1]. 4-Cyclopropoxy-2-nitrobenzonitrile provides a dual-handle scaffold (nitro for reduction to amine, nitrile for further elaboration) that can be incorporated into ATP-competitive kinase inhibitor cores. The cyclopropoxy group at the 4-position projects into the solvent-exposed or ribose pocket region depending on the hinge-binding orientation .

Agrochemical Intermediate for Fungicidal Alkylanilide Synthesis

Nitrobenzonitrile derivatives bearing alkoxy substituents have been disclosed as key intermediates in the synthesis of fungicidal alkylanilides via alkenylnitrobenzene pathways [2]. The cyclopropoxy group in 4-cyclopropoxy-2-nitrobenzonitrile may impart differentiated physicochemical properties (lipophilicity, volatility) compared to methoxy or ethoxy analogs, potentially influencing cuticular penetration and environmental fate profiles of the final agrochemical product .

Application

Selection Property

Validation Focus

Benzimidazole synthesis

Ortho-nitro-nitrile regiochemistry

Reductive cyclization efficiency

Kinase inhibitor building block

Cyclopropoxy conformational constraint

Metabolic stability assessment

Agrochemical intermediate

Cyclopropoxy-derived physicochemical profile

Environmental fate and penetration review

• [1] Talele, T. T. (2016). The 'Cyclopropyl Fragment' in Drug Discovery: A Versatile Motif for Modulating Pharmacokinetic and Pharmacodynamic Properties. Journal of Medicinal Chemistry, 59(19), 8712-8756. View Source
• [2] Google Patents. Verfahren zum Herstellen von in 1'-Stellung unverzweigten Alkenylnitrobenzol-Derivaten. DE 10 2006 002 099 A1. https://patents.google.com/patent/DE102006002099A1/ (accessed 2026-05-01). View Source